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Compound of Interest

Compound Name: Ytterbium nitrate

Cat. No.: B080796 Get Quote

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

The nitrate anion (NO₃⁻), far from being a mere counter-ion, plays a multifaceted and crucial

role in the chemistry of ytterbium compounds. Its influence extends from governing the

synthesis and crystal structure of precursor materials like ytterbium(III) nitrate to dictating the

reactivity and functionality of more complex derivatives. This technical guide provides a

comprehensive overview of the fundamental and applied aspects of the nitrate anion in

ytterbium chemistry, with a focus on data-driven insights, detailed experimental methodologies,

and visual representations of key processes to support research and development endeavors.

Ytterbium(III) Nitrate: The Gateway Compound
Ytterbium(III) nitrate, with the general formula Yb(NO₃)₃, is the most common and versatile

starting material for accessing a wide array of ytterbium-based materials. It is typically available

as a hydrated, colorless crystalline solid that is soluble in water and ethanol.[1][2][3] The

number of water molecules in the hydrate can vary, with pentahydrate (Yb(NO₃)₃·5H₂O) and

hexahydrate (Yb(NO₃)₃·6H₂O) being the most common forms.[1][3]

Physicochemical Properties
A summary of the key physicochemical properties of ytterbium(III) nitrate and its common

hydrates is presented in Table 1. While its high solubility in polar solvents is well-established,

precise quantitative solubility data in various solvents remains sparsely reported in publicly

available literature.
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Property Yb(NO₃)₃ Yb(NO₃)₃·5H₂O Yb(NO₃)₃·6H₂O

Molar Mass (g/mol) 359.06[1] 449.13 467.15[3]

Appearance Colorless solid[1] White crystals Colorless crystals

Solubility in Water Soluble[1] Highly soluble[4] Soluble

Solubility in Ethanol Soluble[1] Soluble Soluble

Table 1: Physicochemical Properties of Ytterbium(III) Nitrate and its Hydrates.

Crystal Structure and the Coordinating Role of Nitrate
Detailed crystallographic data for the common hydrates of ytterbium(III) nitrate are not readily

available in open databases. However, studies on related lanthanide nitrate complexes reveal

that the nitrate anion can coordinate to the metal center in both a monodentate and a bidentate

fashion.[5] This versatility in coordination allows for the formation of complexes with high

coordination numbers, typically ranging from 8 to 12 for lanthanide ions.[6] In aqueous

solutions, soluble ytterbium compounds form complexes with nine water molecules.[7] The

nitrate anions can displace these water molecules to form inner-sphere complexes, a process

that becomes more favorable at higher temperatures.[8] The coordination environment of the

Yb³⁺ ion is a critical factor influencing the properties of the resulting compound, including its

luminescence and reactivity.

Experimental Protocols
Synthesis of Ytterbium(III) Nitrate Pentahydrate from
Ytterbium(III) Oxide
This protocol describes the laboratory-scale synthesis of ytterbium(III) nitrate pentahydrate

from ytterbium(III) oxide.

Materials:

Ytterbium(III) oxide (Yb₂O₃, 99.9% purity)

Concentrated nitric acid (HNO₃, 70%)
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Deionized water

pH indicator paper or pH meter

Heating mantle with a stirrer

Rotary evaporator

Crystallizing dish

Desiccator with a suitable drying agent (e.g., concentrated sulfuric acid)

Procedure:

Reaction Setup: In a fume hood, carefully add a stoichiometric excess of concentrated nitric

acid to a flask containing a known amount of ytterbium(III) oxide. The reaction is exothermic

and will produce nitrogen oxides; therefore, proper ventilation is crucial.

Dissolution: Gently heat the mixture with stirring until all the ytterbium(III) oxide has

dissolved, resulting in a clear, colorless solution.

Neutralization: If necessary, carefully add small portions of ytterbium(III) oxide to neutralize

any excess nitric acid until the pH of the solution is between 3 and 4.

Concentration: Remove any unreacted solids by filtration. Concentrate the resulting solution

using a rotary evaporator at a moderately elevated temperature (e.g., 60-70 °C) until a

viscous liquid is obtained.

Crystallization: Transfer the concentrated solution to a crystallizing dish and allow it to cool

slowly to room temperature. Colorless crystals of ytterbium(III) nitrate pentahydrate will form.

Drying: Decant the mother liquor and collect the crystals. Dry the crystals in a desiccator

over a suitable drying agent until a constant weight is achieved.

Workflow for the Synthesis of Ytterbium(III) Nitrate Pentahydrate:
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Ytterbium(III) Oxide (Yb₂O₃)

Dissolution & Neutralization

Nitric Acid (HNO₃)

Filtration Rotary Evaporation Crystallization Drying Yb(NO₃)₃·5H₂O Crystals

Yb(NO₃)₃·nH₂O

Dehydration
(~50-200°C)

- nH₂O

Yb(NO₃)₃

Denitration
(~200-400°C)

- NOₓ, O₂

YbONO₃

Final Decomposition
(>400°C)

- NOₓ, O₂

Yb₂O₃
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Yb(NO₃)₃

Yb-Imine Complex

+ Imine

Aldehyde

Imine

Amine Enolate

β-Amino Carbonyl

+ Enolate

- Product

Precursor Preparation

Y(NO₃)₃, Yb(NO₃)₃, Er(NO₃)₃

Mixing & Stirring

Ethanol, Water, Oleic Acid NaF Solution

Solvothermal Reaction
(in Autoclave)

Centrifugation & Washing

Drying

NaYF₄:Yb,Er UCNPs
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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